Cas no 479639-97-9 (1-(1-benzothiophen-2-yl)ethane-1,2-diol)

• Product Name: 1-(1-benzothiophen-2-yl)ethane-1,2-diol
• CAS No: 479639-97-9
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 3999050
• PubChem ID: 69371153
• Update Time: 2025-07-31

1-(1-benzothiophen-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-benzo[b]thien-2-yl-
• 1-(1-benzothiophen-2-yl)ethane-1,2-diol
• 479639-97-9
• EN300-1849275
• SCHEMBL5249302

• Inchi： 1S/C10H10O2S/c11-6-8(12)10-5-7-3-1-2-4-9(7)13-10/h1-5,8,11-12H,6H2
• InChI Key： LYFZYVHMERYVEN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(CO)O

Computed Properties

• Exact Mass: 194.04
• Monoisotopic Mass: 194.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2
• XLogP3: 1.4